Cas no 51069-26-2 (Methyl quinuclidine-4-carboxylate)

• Product Name: Methyl quinuclidine-4-carboxylate
• CAS No: 51069-26-2
• Molecular Formula: C₉H₁₅NO₂
• Molecular Weight: 169.2209
• MDL: MFCD18374586
• CID: 1011677
• PubChem ID: 14810792

Methyl quinuclidine-4-carboxylate Properties

Names and Identifiers

• Methyl quinuclidine-4-carboxylate
• methyl 1-azabicyclo[2.2.2]octane-4-carboxylate
• Methyl 4-Quinuclidinecarboxylate
• 1-aza-bicyclo[2.2.2]octane-4-carboxylic acid methyl ester
• 4-Methoxycarbonyl-chinuclidin
• AGN-PC-002MNG
• AK146177
• Chinuclidin-4-carbonsaeure-methylester
• quinuclidine-4-carboxylic acid methyl ester
• 1-Azabicyclo[2.2.2]octane-4-carboxylic acid methyl ester
• methyl quinuclidine-4-carboxylate
• BCA06926
• Z1255392874
• F71074
• A849605
• 51069-26-2
• AKOS022186407
• DB-352052
• METHYLQUINUCLIDINE-4-CARBOXYLATE
• CS-0148009
• Quinuclidine-4-carboxylic acid methyl ester; hydrochloride
• EN300-761650
• DB-335474
• METHYL QUINUCLIDINE-4-CARBOXYLATE
• 1-Azabicyclo[2.2.2]octane-4-carboxylic Acid Methyl Ester
• Methyl 4-quinuclidinecarboxylate

• MDL： MFCD18374586
• InChIKey： IEVLTLPETASBIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H15NO2/c1-12-8(11)9-2-5-10(6-3-9)7-4-9/h2-7H2,1H3
• SMILES： COC(=O)C12CCN(CC1)CC2

Computed Properties

• Exact Mass: 169.11035
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 169.110278721g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54
• Refractive Index: 1.515
• Boiling Point: 214 ºC
• Melting Point: 48-49 ºC
• Flash Point: 80 ºC
• Density: 1.12